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Compound of Interest

Compound Name: VU590

Cat. No.: B1229690 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for VU590 was not located during the search.

The following guidance is based on best practices for handling potent, novel research

chemicals of unknown toxicity. It is imperative to supplement this information with a thorough

risk assessment before commencing any work.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with VU590, a potent inhibitor of the

renal outer medullary potassium (ROMK) channel and Kir7.1. The content herein outlines

operational and disposal plans to ensure the safe handling of this compound.

Personal Protective Equipment (PPE)
Given that the full toxicological profile of VU590 is not widely documented, a cautious approach

to personal protection is mandatory. The following PPE should be worn at all times when

handling the compound, whether in solid or solution form:

Gloves: Nitrile gloves are required. Double-gloving is recommended, especially when

handling the pure solid or concentrated solutions. Change gloves immediately if they

become contaminated.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes. A face

shield should also be worn when handling larger quantities or if there is a significant risk of

splashing.
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Lab Coat: A fully buttoned lab coat is required. Ensure it is made of a suitable material to

resist chemical splashes.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a properly fitted respirator (e.g., N95 or higher) is necessary to prevent inhalation

of airborne particles.

Handling and Storage
VU590 should be handled with care in a controlled laboratory environment. Adherence to the

following procedures will minimize exposure risk:

Engineering Controls: All handling of the solid form of VU590 and the preparation of stock

solutions should be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Weighing: When weighing the solid compound, do so on a tared, disposable weigh boat

within a fume hood.

Solution Preparation: Prepare solutions in a fume hood. For VU590 dihydrochloride, it is

soluble in DMSO and water.[1]

General Hygiene: Avoid all contact with skin and eyes. Do not breathe dust or vapor. Wash

hands thoroughly after handling.

Disposal Plan
All waste containing VU590 must be treated as hazardous chemical waste.

Solid Waste: All disposable materials that have come into contact with VU590, including

gloves, weigh boats, and paper towels, should be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing VU590 should be collected in a sealed, labeled

hazardous waste container. Do not pour any VU590-containing solutions down the drain.

Decontamination: All non-disposable equipment, such as glassware and spatulas, should be

thoroughly decontaminated after use. This can be achieved by rinsing with a suitable solvent
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(e.g., ethanol or isopropanol) followed by washing with soap and water. The initial solvent

rinse should be collected as hazardous waste.

Waste Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.

Quantitative Data Summary
Parameter Value Source

IC50 (ROMK/Kir1.1) 290 nM Tocris Bioscience

IC50 (Kir7.1) 8 µM Tocris Bioscience

Storage (Solid) -20°C Tocris Bioscience

Storage (In Solvent)
-80°C (up to 6 months), -20°C

(up to 1 month)
MedchemExpress.com

Experimental Protocol: Cell-Based Assay for VU590
Activity
This protocol outlines a general method for assessing the inhibitory activity of VU590 on a

target ion channel (e.g., ROMK) expressed in a cell line using a fluorescence-based assay.

1. Cell Culture and Plating:

Culture a suitable host cell line (e.g., HEK293) stably expressing the ion channel of interest
in appropriate media.
Seed the cells into 96-well or 384-well microplates at a density that will result in a confluent
monolayer on the day of the assay.
Incubate the plates overnight at 37°C in a 5% CO2 incubator.

2. Compound Preparation:

Prepare a concentrated stock solution of VU590 in a suitable solvent (e.g., DMSO).
Create a serial dilution of the VU590 stock solution in an appropriate assay buffer to
generate a range of test concentrations.
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3. Assay Procedure:

Remove the cell culture medium from the plates and wash the cells with assay buffer.
Load the cells with a potassium-sensitive fluorescent dye (e.g., as used in the FluxOR™
assay) according to the manufacturer's instructions.
Incubate the plates to allow for dye loading.
Add the various concentrations of VU590 (and appropriate vehicle controls) to the wells and
incubate for a period sufficient to allow for compound binding to the target.
Initiate ion flux by adding a stimulus solution containing a high concentration of a potassium
surrogate ion (e.g., thallium).
Immediately measure the fluorescence intensity over time using a plate reader equipped for
fluorescence detection.

4. Data Analysis:

Calculate the rate of fluorescence change or the endpoint fluorescence for each well.
Normalize the data to the vehicle control (0% inhibition) and a maximal inhibition control
(100% inhibition).
Plot the normalized response against the logarithm of the VU590 concentration and fit the
data to a four-parameter logistic equation to determine the IC50 value.
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Caption: Signaling pathway illustrating the inhibitory action of VU590 on ROMK and Kir7.1

potassium channels.
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Caption: Experimental workflow for determining the IC50 of VU590 using a cell-based

fluorescence assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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